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Compound of Interest

Compound Name: ULTREZ 10

CAS No.: 195739-91-4

Cat. No.: B1181463

Get Quote

This technical support center is designed for researchers, scientists, and drug development

professionals working with ULTREZ™ 10. It provides troubleshooting guidance and answers to

frequently asked questions to help you achieve desired rheological properties in your

formulations.

Troubleshooting Guide
This guide addresses common issues encountered during the preparation and optimization of

ULTREZ™ 10 gels.

Issue 1: Lumps or "Fish-Eyes" in the Dispersion

Q: My gel has small, undissolved lumps, often called "fish-eyes." What causes this and how

can I fix it?

A: "Fish-eyes" or agglomerates form when the outer layer of the polymer powder hydrates

and swells rapidly, encapsulating dry powder within a gelatinous layer. This prevents water
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from penetrating to the core of the particle.[1] ULTREZ™ 10 is designed for self-wetting to

minimize this, but improper dispersion can still lead to lumps.[2]

Solutions:

Slow Addition: Sprinkle the ULTREZ™ 10 powder slowly and evenly onto the surface of

the vortex of the liquid under moderate agitation. Avoid dumping the powder in all at

once.[3]

Pre-Soaking: For a simple, low-shear method, you can disperse the carbomer in

deionized water and let it sit for several hours or overnight to fully hydrate without

stirring.[4]

High-Shear Dispersion: Using a high-shear mixer can effectively break up agglomerates

and ensure uniform dispersion.[5] However, be cautious to avoid excessive shear, which

can degrade the polymer and reduce viscosity.[3] Also, high shear can introduce air,

leading to foam.[1]

Issue 2: Excessive Foaming and Air Entrapment

Q: After mixing, my gel is full of air bubbles and appears cloudy. How can I prevent this?

A: Air entrapment is a common issue, especially when using high-shear mixers.[1] The

vigorous agitation required to disperse the low-density powder can incorporate air,

resulting in a cloudy gel and inaccurate volumetric filling in a manufacturing setting.[3]

Solutions:

Controlled Agitation: Use the lowest shear rate necessary to achieve a uniform

dispersion. Avoid creating a deep vortex that pulls air into the liquid.

Pre-Soaking Method: Hydrating the polymer without agitation (the pre-soaking method)

can eliminate foaming issues.[4]

Vacuum Deaeration: If bubbles are present, allowing the dispersion to stand for several

hours may help them dissipate. For more persistent foam, using a vacuum emulsifier or

vacuum chamber is an effective way to remove trapped air.[4]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 13 Tech Support

https://www.quadroliquids.com/blog/mixing-carbomers-carbopol-the-problems-and-solution
https://www.pharmaexcipients.com/product/carbopol-ultrez-10-nf-polymer/
https://ginhong.com/carbomer-mixer-carbopol-gel-preparation/
https://www.vacutaineradditives.com/news/common-problems-in-carbomer-940-gel-preparation-77544.html
https://carbomer.com/carbomer-940-essential-guide-to-uses-benefits-and-precautions/
https://ginhong.com/carbomer-mixer-carbopol-gel-preparation/
https://www.quadroliquids.com/blog/mixing-carbomers-carbopol-the-problems-and-solution
https://www.quadroliquids.com/blog/mixing-carbomers-carbopol-the-problems-and-solution
https://ginhong.com/carbomer-mixer-carbopol-gel-preparation/
https://www.vacutaineradditives.com/news/common-problems-in-carbomer-940-gel-preparation-77544.html
https://www.vacutaineradditives.com/news/common-problems-in-carbomer-940-gel-preparation-77544.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1181463?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue 3: Inconsistent or Low Viscosity After Neutralization

Q: I've added the neutralizer, but the viscosity is lower than expected or varies between

batches. What could be the cause?

A: The viscosity of a carbomer gel is highly sensitive to pH and the presence of

electrolytes. Incomplete polymer hydration or improper neutralization are common causes

of low viscosity.

Causes and Solutions:

Incomplete Hydration: Ensure the polymer is fully dispersed and hydrated before adding

the neutralizer. Neutralizing an incompletely hydrated dispersion will result in lower

viscosity. Allow sufficient time for hydration (can be up to a few hours).[6]

Incorrect pH: Maximum viscosity is typically achieved in a pH range of 6.0 to 7.5.[7][8] If

the pH is too low, the carboxylic acid groups are not fully ionized, leading to less

polymer chain repulsion and swelling. If the pH is too high (e.g., above 9.0), the

presence of excess electrolytes (from the neutralizer) can shield the ionic charges,

causing the polymer network to collapse and viscosity to decrease.[7][8] Always

measure the final pH.

Localized Neutralization: Add the neutralizing agent slowly and with gentle mixing.[5]

Adding it too quickly can create localized areas of high pH, leading to gel clumps and an

overall inhomogeneous, lower-viscosity system.[5]

Presence of Electrolytes: Carbomer gels are sensitive to salts and other electrolytes.

The presence of ions can reduce the electrostatic repulsion between polymer chains,

leading to a significant drop in viscosity. Use deionized water for preparation.[4]

Issue 4: Gel Becomes Watery or Loses Viscosity Over Time

Q: My gel looked good initially, but it thinned out after a day or when I added other

ingredients. Why did this happen?

A: This is typically an issue of formulation incompatibility or instability.
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Causes and Solutions:

Electrolyte-Containing Ingredients: The addition of active ingredients or excipients that

are salts will decrease viscosity. If possible, add these ingredients before neutralization

to see the final effect on viscosity.

Acidic Ingredients: Adding acidic components after neutralization will lower the pH and,

consequently, the viscosity. The pH of the final formulation should be monitored.

UV Exposure: Ultraviolet radiation can degrade carbomer polymers. Store gels in light-

protected containers.

Shear Degradation: If the gel is subjected to high shear (e.g., pumping, mixing) after it

has been thickened, the polymer network can be permanently broken down, leading to

a loss of viscosity.

FAQs (Frequently Asked Questions)
Q1: What is ULTREZ™ 10? A: ULTREZ™ 10 is a trade name for a type of carbomer, which is a

cross-linked polyacrylic acid polymer.[9][10] It is used as a high-efficiency rheology modifier,

thickener, stabilizer, and suspending agent in a wide range of pharmaceutical and cosmetic

applications.[9][10] It is known for its self-wetting properties, which allow for easier dispersion

compared to traditional carbomers.[10]

Q2: How does ULTREZ™ 10 thicken a solution? A: In its powdered form, the polymer chains

are tightly coiled. When dispersed in water, the chains begin to hydrate and uncoil slightly. The

dispersion remains acidic (pH approx. 2.5-3.5) and has low viscosity.[8] When a neutralizer (an

alkaline substance) is added, it ionizes the carboxylic acid groups along the polymer backbone.

This creates negative charges that repel each other, causing the polymer chain to uncoil,

expand, and form a highly viscous three-dimensional gel network.[1][11]

Q3: What concentration of ULTREZ™ 10 should I use? A: The optimal concentration depends

on the desired final viscosity and rheological properties. Typical usage levels range from 0.1%

to 2.0%.[12][13] For many topical gels, a concentration between 0.2% and 1.0% is common. A

0.5% concentration can yield a high-viscosity gel suitable for many applications.[7][9]
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Q4: What should I use to neutralize my ULTREZ™ 10 dispersion? A: Common neutralizers

include sodium hydroxide (NaOH), potassium hydroxide (KOH), and organic amines like

triethanolamine (TEA).[5][14] The choice depends on the specific requirements of your

formulation, such as desired clarity and compatibility with other ingredients. For hydroalcoholic

systems, specific neutralizers like AMP (aminomethyl propanol) or Triisopropanolamine are

recommended for higher alcohol concentrations.[8]

Q5: What is the relationship between ULTREZ™ 10 concentration, pH, viscosity, and yield

stress? A:

Concentration: Increasing the concentration of ULTREZ™ 10 increases the density of

polymer chains, leading to a significant, non-linear increase in both viscosity and yield stress.

[15][16]

pH: Viscosity and yield stress are low at acidic pH. As the pH is increased with a neutralizer,

both properties rise sharply, typically reaching a maximum between pH 6 and 7.5.[7] Further

increasing the pH can cause a decrease in viscosity due to excess electrolytes.[7]

Yield Stress: This is the minimum shear stress required to initiate flow. Higher concentrations

of ULTREZ™ 10 result in a more structured gel network and therefore a higher yield stress,

which is crucial for suspending particles.[12][15]

Data Presentation
Table 1: Rheological Properties of Carbomer Gels at
Various Concentrations (Neutralized)
Disclaimer: The following data is synthesized from multiple sources studying various carbomer

polymers (including Ultrez grades) under different conditions. Values should be considered

illustrative. It is crucial to perform your own characterization for your specific formulation and

processing conditions.
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Polymer
Concentrati
on (% w/w)

Polymer
Type

pH
Approximat
e Viscosity
(mPa·s)

Approximat
e Yield
Stress (Pa)

Source /
Notes

0.2%
Carbopol®

Ultrez 30
6.0 - ~18

0.2%
Carbopol®

940
7.0 - ~21 [12]

0.4%
Carbopol®

Ultrez 30
6.0 - ~37

0.5%
Carbopol®

Ultrez 10 NF
7.3 - 7.8

45,000 -

65,000
-

[17]

Brookfield

RVT, 20 rpm

0.5%
Carbopol®

Ultrez 10 NF
~7.0 ~50,000 -

[7] Brookfield

RVT, 20 rpm

0.6%
Carbopol®

Ultrez 30
6.0 - ~55

0.8%
Carbopol®

940
~6.0 - ~110 [15]

1.0%
Carbopol®

Ultrez 10 NF
~7.0 ~80,000 -

[7] Brookfield

RVT, 20 rpm

Experimental Protocols
Protocol 1: Preparation of a 0.5% w/w ULTREZ™ 10
Hydrogel
Materials and Equipment:

ULTREZ™ 10 polymer powder

Deionized (DI) water

Neutralizing agent (e.g., 10% w/w Sodium Hydroxide solution)
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Laboratory balance

Beaker (appropriately sized for the final volume)

Overhead stirrer with a propeller or anchor-type impeller

pH meter

Methodology:

Weigh the required amount of DI water into the beaker.

While stirring the water at a moderate speed (e.g., 300-500 RPM), create a vortex that is not

deep enough to draw air into the liquid.

Slowly and carefully sprinkle the pre-weighed 0.5% w/w ULTREZ™ 10 powder into the

vortex. Ensure the powder is added at a rate that allows it to be wetted without forming large

clumps.

Continue stirring for 15-30 minutes after all the powder has been added to ensure the

dispersion is homogeneous and free of visible particles.

Stop stirring and allow the dispersion to hydrate for at least 1 hour. The solution will be

translucent and slightly viscous but still liquid.

Begin gentle agitation (e.g., 100-200 RPM) and slowly add the 10% NaOH solution

dropwise.

Monitor the pH of the solution continuously with a calibrated pH meter.

Continue adding the neutralizer until the target pH (e.g., 6.5 - 7.0) is reached. The solution

will thicken significantly into a clear gel.

Once the target pH is reached, stop adding the neutralizer and mix gently for another 10-15

minutes to ensure uniformity. Avoid introducing air bubbles.

Cover the beaker and let the gel stand for several hours to allow any entrapped air to escape

before performing rheological measurements.
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Protocol 2: Measurement of Rheological Properties
Equipment:

Rotational viscometer or rheometer (e.g., Brookfield DV-series or similar) with appropriate

spindles (e.g., disc or T-bar spindles for gels).[18]

Constant temperature water bath (25 °C).

Methodology for Viscosity Measurement (Brookfield Method):

Equilibrate the prepared gel sample to 25 °C.

Select an appropriate spindle and rotational speed. For a high-viscosity gel, a larger spindle

(e.g., Spindle #7 for RVT models) and a low speed (e.g., 20 rpm) is a common starting point.

[17] The goal is to achieve a torque reading between 20% and 80% for optimal accuracy.

Carefully lower the spindle into the gel until the fluid level reaches the immersion mark on the

spindle shaft. Avoid trapping air bubbles.[19]

Turn on the viscometer motor and allow the reading to stabilize. This may take 30-60

seconds.

Record the viscosity reading in milliPascal-seconds (mPa·s) or centipoise (cP).[20]

Methodology for Yield Stress Measurement (General Method):

Yield stress can be determined using a controlled-stress rheometer by performing a stress

sweep.

Apply a gradually increasing shear stress to the sample and monitor the resulting strain or

deformation.

Initially, at low stress, the material will deform elastically (like a solid).

The yield stress is the point on the stress-strain curve where the material structure breaks

down and begins to flow, indicated by a sharp increase in strain with a small increase in

stress.[12]
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ULTREZ™ 10 Gel Preparation Workflow
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Caption: Experimental workflow for preparing an ULTREZ™ 10 hydrogel.

Troubleshooting Common Gel Issues

Appearance Issue
Rheology Issue

Appearance Issue

Problem with Gel?
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Improve Dispersion:
- Slower polymer addition

- Use high shear (carefully)
- Pre-soak polymer

Yes

Check Process:
- Ensure full hydration before neutralization

- Verify final pH is 6.0-7.5
- Check for electrolytes in formulation

Yes

Reduce Air Entrapment:
- Mix at lower speeds
- Avoid deep vortex

- Allow gel to stand or use vacuum

Yes

Click to download full resolution via product page

Caption: A decision tree for troubleshooting common ULTREZ™ 10 gel issues.
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Mechanism of Carbomer Thickening

Before Neutralization (Low pH, Low Viscosity)

After Neutralization (High pH, High Viscosity)
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Caption: The chemical mechanism of ULTREZ™ 10 gelation upon neutralization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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